Cas no 1400755-04-5 (4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol)

4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol structure

1400755-04-5 structure

Product Name:4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol

CAS No:1400755-04-5

MF:C₁₄H₂₁BO₃

MW:248.1257

MDL:MFCD18729963

CID:2093034

PubChem ID:86346215

Update Time:2024-11-02

4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

- (4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
- 4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenemethanol
- AK159134
- [4-METHYL-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHANOL
- VJQANZAODCQHCN-UHFFFAOYSA-N
- FCH2748496
- AX8292569
- ST24034733
- Benzenemethanol, 4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- [4-Methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-methanol
- 4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
- MDL： MFCD18729963
- Inchi： 1S/C14H21BO3/c1-10-6-7-11(9-16)8-12(10)15-17-13(2,3)14(4,5)18-15/h6-8,16H,9H2,1-5H3
- InChI Key： VJQANZAODCQHCN-UHFFFAOYSA-N
- SMILES： O1B(C2C([H])=C(C([H])([H])O[H])C([H])=C([H])C=2C([H])([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 287
Topological Polar Surface Area: 38.7

4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Room Temperature

4-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Pricemore >>

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